5-(3,5-Dimethylphenylthio)-4-ethyl-1,2-dimethyl-1H-imidazole

• CAS No.: 178978-94-4
• Molecular Formula: C15H20N2S
• Molecular Weight: 260.4 g/mol
• IUPAC Name: 5-(3,5-dimethylphenyl)sulfanyl-4-ethyl-1,2-dimethylimidazole
• InChI: InChI=1S/C15H20N2S/c1-6-14-15(17(5)12(4)16-14)18-13-8-10(2)7-11(3)9-13/h7-9H,6H2,1-5H3
• InChI Key: RTWXCHWGUXTCTR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N(C(=N1)C)C)SC2=CC(=CC(=C2)C)C

Description

5-(3,5-Dimethylphenylthio)-4-ethyl-1,2-dimethyl-1H-imidazole is a useful research compound. Its molecular formula is C15H20N2S and its molecular weight is 260.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In dry dimethylformamide (4 ml)was dissolved 200 mg (0.8 mmol)of 5-(3,5-dimethylphenylthio)-4-ethyl-2-methylimidazole (5c), followed by addition of 49 mg (1.2 mmol)of 60% sodium hydride under ice-cooling, and the mixture was stirred for 5 minutes. Then, 138 mg (1.00 mmol)of methyl iodide was added and stirred for 30 minutes. The reaction mixture was poured in ice-water and extracted with diethyl ether, and the organic layer was dried over sodium sulfate. The solvent was concentrated under reduced pressure. The residue was purified by silica gel chromatography (ethyl acetate:methylene chloride=1:1). From the first fraction, 40 mg (yield 19%)of positional isomer (6e')of the target compound was obtained as oil. From the latter fraction, 140 mg of 1,2-dimethyl-5-(3,5-dimethylphenylthio)-4-ethylimidazole (Compound I-5)was obtained as oil (yield 66%).